Cas no 74621-40-2 (1H-Pyrazole-3,5-dicarbonyldichloride)
74621-40-2 structure
Product Name:1H-Pyrazole-3,5-dicarbonyldichloride
CAS No:74621-40-2
MF:C5H2Cl2N2O2
MW:192.987578868866
CID:556946
PubChem ID:11030656
Update Time:2025-04-19
1H-Pyrazole-3,5-dicarbonyldichloride Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3,5-dicarbonyldichloride
- 1H-pyrazole-3,5-dicarbonyl chloride
- 1H-Pyrazole-3,5-dicarbonyldichloride(9CI)
- 3,5-Bis(chloroformyl)pyrazole
- 3,5-di(chloroformyl)-1H-pyrazole
- 3,5-di(chloroformyl)pyrazole
- 3,5-dichloroformyl-1H-pyrazole
- AG-G-96798
- CTK2H6389
- KB-158495
- pyrazole-3,5-dicarbonyl chloride
- Pyrazole-3,5-dicarbonyl dichloride
- AKOS006318434
- SCHEMBL1245535
- DTXSID50452555
- 1H-PYRAZOLE-3,5-DICARBONYL DICHLORIDE
- 74621-40-2
-
- MDL: MFCD11617047
- Inchi: 1S/C5H2Cl2N2O2/c6-4(10)2-1-3(5(7)11)9-8-2/h1H,(H,8,9)
- InChI Key: WMMMGSYFLSOOIK-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C(=O)Cl)=NN1)=O
Computed Properties
- Exact Mass: 191.94946
- Monoisotopic Mass: 191.9493327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.9
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 62.82
1H-Pyrazole-3,5-dicarbonyldichloride Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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